Cas no 2171697-91-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic acid
• CAS No: 2171697-91-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6323758
• PubChem ID: 165545336
• Update Time: 2025-05-20

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]pentanoic acid
• EN300-1514403
• 2171697-91-7

• Inchi： 1S/C25H26N2O5/c1-2-9-22(24(30)26-15-8-7-14-23(28)29)27-25(31)32-16-21-19-12-5-3-10-17(19)18-11-4-6-13-20(18)21/h1,3-6,10-13,21-22H,7-9,14-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： RUMHRUUNJANOSS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171697-91-7, known as 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-yramidopentanoic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and drug delivery systems.

The fluorenylmethoxycarbonyl (Fmoc) group, a key feature of this compound, is widely recognized for its role as a protecting group in peptide synthesis. The presence of this group in 5-{(9H-fluoren-9yl)methoxycarbonylamino}pentanoylpentanoic acid suggests its utility in constructing complex peptide sequences and other bioactive molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of solid-phase synthesis techniques, making this compound a valuable tool in modern medicinal chemistry.

One of the most notable aspects of this compound is its ability to participate in click chemistry reactions, particularly those involving azides and alkynes. The pentynamide moiety within its structure facilitates the formation of stable triazole linkages, which are critical in the development of bioconjugates and nanomaterials. Researchers have demonstrated that such compounds can be employed in the creation of targeted drug delivery systems, where precise control over molecular interactions is essential.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and reactivity of 5-{(9H-fluorenyl)methoxycarbonylamino}pentanoylpentanoic acid. Quantum mechanical studies reveal that the molecule exhibits favorable electronic communication between its aromatic fluorenyl group and the alkyne functionality, enhancing its reactivity under specific reaction conditions. This insight has paved the way for novel synthetic strategies that leverage these electronic characteristics to produce highly functionalized molecules.

In addition to its synthetic applications, this compound has shown promise in biological systems. Preclinical studies indicate that derivatives of 5-{(9H-fluorenyl)methoxycarbonylamino}pentanoylpentanoic acid may possess anti-inflammatory properties, making them potential candidates for therapeutic intervention in chronic inflammatory diseases. The integration of such compounds into drug discovery pipelines underscores their versatility and significance in contemporary pharmacology.

The synthesis of 5-{(9H-fluorenyl)methoxycarbonylamino}pentanoylpentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective protection of amino groups using Fmoc reagents and the controlled formation of alkyne functionalities through metal-catalyzed coupling reactions. These methods ensure high yields and excellent purity, which are critical for maintaining the integrity of the final product.

Looking ahead, the potential applications of this compound are vast and varied. Its compatibility with diverse chemical transformations makes it an ideal building block for constructing complex molecular architectures. Moreover, ongoing research into its biocompatibility and pharmacokinetic properties may unlock new avenues for its use in medical diagnostics and personalized medicine.

In conclusion, 5-{(9H-fluorenyl)methoxycarbonylamino}pentanoylpentanoic acid stands as a testament to the ingenuity and precision of modern chemical synthesis. With its unique structural features and wide-ranging applications, this compound continues to play a pivotal role in advancing both academic research and industrial innovation.